1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride

• IUPAC Name: 1-benzyl-N-[(E)-(2,5-dimethoxyphenyl)methylideneamino]pyridin-1-ium-3-carboxamide;chloride
• InChI: InChI=1S/C22H21N3O3.ClH/c1-27-20-10-11-21(28-2)19(13-20)14-23-24-22(26)18-9-6-12-25(16-18)15-17-7-4-3-5-8-17;/h3-14,16H,15H2,1-2H3;1H/b23-14+
• InChI Key: FWYKLBAZWNGJLN-MHVDTSALSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=NNC(=O)C2=C[N+](=CC=C2)CC3=CC=CC=C3.[Cl-]
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=N/NC(=O)C2=C[N+](=CC=C2)CC3=CC=CC=C3.[Cl-]
• Molecular Formula: C22H22ClN3O3
• Molecular Weight: 411.9 g/mol

Description

1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride, also known as DMMDA-2, is a chemical compound that belongs to the class of psychoactive substances. This compound has been studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride acts as a partial agonist at the 5-HT2A receptor, meaning that it activates the receptor to a lesser extent than a full agonist. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its psychoactive effects. 1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride also has affinity for other receptors, including the dopamine D2 receptor, the serotonin 5-HT1A receptor, and the sigma-1 receptor.
Biochemical and Physiological Effects:
1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride has been shown to produce a range of biochemical and physiological effects in animal studies. These effects include changes in locomotor activity, body temperature, and heart rate. 1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride has also been shown to induce head twitch responses in mice, which is a characteristic effect of serotonin 5-HT2A receptor activation.

Advantages and Limitations for Lab Experiments

1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride has several advantages for use in lab experiments. It has a high affinity for the 5-HT2A receptor, which makes it a useful tool for investigating the role of this receptor in psychiatric disorders. 1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride also has a relatively long half-life, which allows for longer experimental time frames. However, 1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride also has limitations, including its potential for inducing side effects such as hyperthermia and seizures in animal models.

Future Directions

There are several future directions for research on 1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride. One area of interest is the investigation of its potential therapeutic applications in psychiatric disorders. 1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride has been shown to have antidepressant and antipsychotic-like effects in animal studies, and further research could explore its potential as a treatment for these disorders. Another area of interest is the investigation of the role of the sigma-1 receptor in the effects of 1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride. 1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride has been shown to have affinity for this receptor, and further research could elucidate its contribution to the compound's psychoactive effects.

Scientific Research Applications

1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. 1-benzyl-3-{[2-(2,5-dimethoxybenzylidene)hydrazino]carbonyl}pyridinium chloride has been used in studies to investigate the role of the 5-HT2A receptor in the pathophysiology of psychiatric disorders such as schizophrenia and depression.